Cas no 2580241-60-5 (Ethyl 8-(aminomethyl)cubane-1-carboxylate)

• Product Name: Ethyl 8-(aminomethyl)cubane-1-carboxylate
• CAS No: 2580241-60-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5662695
• PubChem ID: 165890146
• Update Time: 2025-10-29

Ethyl 8-(aminomethyl)cubane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725895
• 2580241-60-5
• ethyl 8-(aminomethyl)cubane-1-carboxylate
• Ethyl 8-(aminomethyl)cubane-1-carboxylate

• Inchi： 1S/C12H15NO2/c1-2-15-10(14)12-7-4-8(12)6-9(12)5(7)11(4,6)3-13/h4-9H,2-3,13H2,1H3
• InChI Key： SHGKVEDJJXYVTK-UHFFFAOYSA-N
• SMILES： O(CC)C(C12C3C4C1C1C2C3C14CN)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 8-(aminomethyl)cubane-1-carboxylate

Recent Advances in the Study of Ethyl 8-(aminomethyl)cubane-1-carboxylate (CAS: 2580241-60-5)

Ethyl 8-(aminomethyl)cubane-1-carboxylate (CAS: 2580241-60-5) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The cubane scaffold, known for its unique three-dimensional structure and high strain energy, has been explored for its potential in drug design, material science, and energetic materials. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, applications, and biological relevance.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing Ethyl 8-(aminomethyl)cubane-1-carboxylate. The compound's rigid cubane core and functional groups make it a promising candidate for the development of novel therapeutics. Researchers have employed advanced techniques such as multi-step organic synthesis and computational modeling to optimize the yield and purity of this compound. The incorporation of the aminomethyl group at the 8-position and the ethyl carboxylate at the 1-position provides a versatile platform for further derivatization.

In the context of pharmaceutical applications, Ethyl 8-(aminomethyl)cubane-1-carboxylate has been investigated for its potential as a bioisostere for aromatic rings in drug molecules. Its unique geometry and electronic properties can enhance binding affinity and metabolic stability, addressing some of the limitations associated with traditional aromatic systems. Preliminary studies have shown promising results in the development of enzyme inhibitors and receptor modulators, particularly in the treatment of neurological disorders and infectious diseases.

Moreover, the compound's potential in material science has been explored, with investigations into its use as a building block for high-energy density materials (HEDMs) and advanced polymers. The cubane structure's inherent stability under extreme conditions makes it an attractive candidate for these applications. Recent publications have detailed its role in the synthesis of novel polymers with enhanced mechanical and thermal properties, opening new avenues for industrial applications.

Despite these advancements, challenges remain in the large-scale production and practical implementation of Ethyl 8-(aminomethyl)cubane-1-carboxylate. Issues such as cost-effectiveness, scalability, and environmental impact of the synthesis processes need to be addressed. Future research directions may focus on green chemistry approaches, catalytic methods, and the exploration of new biological targets to fully realize the compound's potential.

In conclusion, Ethyl 8-(aminomethyl)cubane-1-carboxylate represents a fascinating area of research with broad implications across multiple disciplines. Its unique structural features and functional versatility make it a valuable tool for drug discovery and material science. Continued interdisciplinary collaboration and innovation will be essential to overcoming current limitations and unlocking its full potential.